Cas no 476481-52-4 (7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 476481-52-4
• MF: C₁₆H₁₉N₅O₃
• MW: 329.353762865067
• CID: 2199001
• PubChem ID: 941512
• Update Time: 2025-07-09

7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-(2-HO-ETHYL)-3-ME-8-((4-METHYLBENZYL)AMINO)-3,7-DIHYDRO-1H-PURINE-2,6-DIONE
• 7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• SR-01000365039-1
• ZINC00538090
• SR-01000365039
• 7-(2-hydroxyethyl)-3-methyl-8-[(4-methylbenzyl)amino]-3,7-dihydro-1H-purine-2,6-dione
• 631-955-7
• 7-(2-hydroxyethyl)-3-methyl-8-{[(4-methylphenyl)methyl]amino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 476481-52-4
• BAS 06502964
• SALOR-INT L216259-1EA
• 7-(2-hydroxyethyl)-3-methyl-8-((4-methylbenzyl)amino)-1H-purine-2,6(3H,7H)-dione
• 7-(2-hydroxyethyl)-3-methyl-8-[(4-methylphenyl)methylamino]purine-2,6-dione
• AKOS000580026
• AKOS005695720
• F1352-0079
• 6-hydroxy-7-(2-hydroxyethyl)-3-methyl-8-[(4-methylbenzyl)amino]-3,7-dihydro-2H-purin-2-one
• STL041706

• Inchi： 1S/C16H19N5O3/c1-10-3-5-11(6-4-10)9-17-15-18-13-12(21(15)7-8-22)14(23)19-16(24)20(13)2/h3-6,22H,7-9H2,1-2H3,(H,17,18)(H,19,23,24)
• InChI Key： YBERXWZYZALHSL-UHFFFAOYSA-N
• SMILES： OCCN1C(NCC2C=CC(C)=CC=2)=NC2=C1C(NC(N2C)=O)=O

Computed Properties

• Exact Mass: 329.14878949Da
• Monoisotopic Mass: 329.14878949Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 99.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-(2-Hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione: A Comprehensive Overview

CAS No. 476481-52-4 refers to the compound 7-(2-hydroxyethyl)-3-methyl-8-{(4-methylphenyl)methylamino}-2,3,6,7-tetrahydro-1H-purine-2,6-dione, a structurally complex molecule belonging to the purine dione class. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and biotechnology. The molecule's unique structure, characterized by a purine ring system with multiple substituents, contributes to its diverse functional properties.

The core structure of this compound is a purine ring system with two ketone groups at positions 2 and 6. The presence of these ketones makes the molecule a purine dione derivative. Additionally, the molecule features a hydroxyl group at position 7 and a methyl group at position 3. The substituent at position 8 is particularly interesting: it is an (4-methylphenyl)methylamino group. This substituent introduces steric and electronic effects that can influence the compound's reactivity and biological activity.

Recent studies have explored the potential of this compound in drug development. Its structural features suggest that it may exhibit bioactivity against various targets. For instance, the hydroxyl group at position 7 could act as a hydrogen bond donor, potentially interacting with biological macromolecules such as proteins or nucleic acids. The methyl groups at positions 3 and 8 could enhance lipophilicity, improving the compound's ability to cross cellular membranes.

The synthesis of this compound involves multi-step organic reactions. Key steps include the formation of the purine ring system through condensation reactions and subsequent functionalization to introduce the substituents at positions 3, 7, and 8. Researchers have optimized these synthetic pathways to achieve high yields and purity levels. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed for characterization.

In terms of biological activity, preliminary assays have shown that this compound exhibits moderate inhibitory effects on certain enzymes. For example, it has demonstrated potential as an inhibitor of kinases involved in cellular signaling pathways. This suggests that it could be developed into a therapeutic agent for conditions such as cancer or inflammatory diseases.

Moreover, computational studies using molecular docking have provided insights into how this compound interacts with target proteins. These studies reveal that the (4-methylphenyl)methylamino group plays a critical role in binding affinity by forming key interactions with amino acid residues in the active site of the target enzyme.

The development of analogs with improved pharmacokinetic properties is an active area of research. By modifying substituents on the purine ring or altering the side chains, researchers aim to enhance solubility and bioavailability while maintaining or improving biological activity.

In conclusion, CAS No. 476481-52-4 represents a promising compound with significant potential in drug discovery and development. Its unique structure provides a foundation for exploring diverse biological activities and applications across various therapeutic areas.